3-(3-Chlorophenyl)-N-[4-(3-methoxypiperidin-1-YL)phenyl]propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C21H25ClN2O2/c1-26-20-6-3-13-24(15-20)19-10-8-18(9-11-19)23-21(25)12-7-16-4-2-5-17(22)14-16/h2,4-5,8-11,14,20H,3,6-7,12-13,15H2,1H3,(H,23,25)
• InChI Key: FGEOJAVIFPFIOK-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCN(C1)C2=CC=C(C=C2)NC(=O)CCC3=CC(=CC=C3)Cl
• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol

Description

3-(3-Chlorophenyl)-N-[4-(3-methoxypiperidin-1-YL)phenyl]propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of novel drugs. This compound belongs to the class of amides and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

Research has explored molecular structures and spectroscopic data through density functional theory (DFT) calculations and molecular docking to predict biological effects. For instance, studies involving molecules with chlorophenyl and methoxypiperidin groups have focused on their binding energy with different proteins and their fundamental vibrations, indicating potential for understanding molecular interactions and designing compounds with desired biological activities (Viji et al., 2020).

Antimicrobial and Anticancer Activities

Compounds with similar functional groups have been analyzed for their antimicrobial and anticancer activities. Through spectroscopic and quantum chemical methods, their biological functions have been explored, showing potential antimicrobial effects. Such studies suggest that compounds with chlorophenyl and methoxypiperidin components could be promising candidates for developing new antimicrobial agents (Viji et al., 2020).

Photophysical Properties and Photovoltaic Performance

Research into luminescent properties and photovoltaic performance of compounds with methoxypiperidin groups indicates potential applications in materials science, particularly in the development of new materials for solar cells and light-emitting devices. These studies contribute to the understanding of how substituents affect the electronic properties and performance of organic materials (Güneş et al., 2008).

Synthesis and Anticonvulsant Studies

The synthesis and evaluation of N-Benzyl-3-[(chlorophenyl)amino]propanamides demonstrate the potential of such compounds in developing treatments for seizures, showcasing the impact of chlorophenyl and related functional groups on biological activity (Idris et al., 2011).